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Compound of Interest

Compound Name: MRS-1706

Cat. No.: B1676831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS-1706 is a potent and selective inverse agonist of the adenosine A2B receptor (A2BR).[1]

[2][3] The A2B receptor is implicated in various physiological processes, including erectile

function. In the corpus cavernosum, adenosine signaling, primarily through the A2B receptor,

plays a crucial role in smooth muscle relaxation and penile erection.[1][4] Dysregulation of this

pathway has been associated with erectile dysfunction (ED) and other penile disorders like

priapism.[5][4] These notes provide a detailed protocol for the intracavernous (IC) injection of

MRS-1706 in a rodent model to study its effects on erectile physiology.

Mechanism of Action
The adenosine A2B receptor is a G-protein coupled receptor that, upon activation by

adenosine, stimulates adenylyl cyclase through a Gαs protein, leading to an increase in

intracellular cyclic adenosine monophosphate (cAMP).[1][4] Elevated cAMP levels activate

protein kinase A (PKA), which in turn phosphorylates downstream targets, resulting in a

decrease in intracellular calcium concentration and ultimately, smooth muscle relaxation.

Additionally, A2B receptor signaling can indirectly lead to the production of cyclic guanosine

monophosphate (cGMP) through the activation of the PI3K/AKT pathway, which

phosphorylates and activates endothelial nitric oxide synthase (eNOS).[6] As an inverse

agonist, MRS-1706 binds to the A2B receptor and reduces its basal level of activity, thereby

inhibiting both cAMP and cGMP production in cavernous tissue.[1]
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Caption: Adenosine A2B Receptor Signaling Cascade.

Data Presentation
MRS-1706 Properties

Property Value Reference

Molecular Formula C27H29N5O5 [3]

Molecular Weight 503.56 g/mol [3]

Purity ≥95% [7]

Formulation Crystalline solid [7]

Storage -20°C [7]

Stability ≥ 4 years at -20°C [7]
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MRS-1706 Solution Preparation
Parameter Recommendation Notes

Solvent Dimethyl sulfoxide (DMSO)

MRS-1706 has a reported

solubility of 0.3 mg/mL in

DMSO.[7] A higher

concentration of 240 mg/mL

with ultrasonic assistance has

also been reported.[8]

Stock Solution Concentration 10 mM in DMSO

Prepare a high-concentration

stock solution to minimize the

volume of DMSO injected.

Working Solution Preparation

Dilute the stock solution in

sterile saline or phosphate-

buffered saline (PBS) to the

desired final concentration

(e.g., 1-10 µM).

The final concentration of

DMSO in the injected solution

should be minimized to avoid

vehicle effects. A final DMSO

concentration of <1% is

recommended.

Storage of Solutions

Store stock solutions at -20°C

for up to 1 month or -80°C for

up to 6 months.[8] Aliquot to

avoid repeated freeze-thaw

cycles.

Prepare working solutions

fresh on the day of the

experiment.

Suggested Dosing for Intracavernous Injection
Animal Model Concentration Range Reference

Mouse 1-10 µM [8]

Experimental Protocols
Protocol 1: Preparation of MRS-1706 for Intracavernous
Injection

Prepare a 10 mM Stock Solution:
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Allow the vial of MRS-1706 to equilibrate to room temperature.

Calculate the volume of DMSO required to achieve a 10 mM concentration based on the

amount of MRS-1706.

Add the calculated volume of high-purity, sterile DMSO to the vial.

Vortex or sonicate until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Prepare the Working Solution (Example for 10 µM):

On the day of the experiment, thaw an aliquot of the 10 mM stock solution.

Dilute the stock solution 1:1000 in sterile saline or PBS to achieve a final concentration of

10 µM. For example, add 1 µL of 10 mM MRS-1706 to 999 µL of saline.

Vortex the working solution to ensure it is well mixed.

Prepare a vehicle control solution with the same final concentration of DMSO in saline or

PBS.

Protocol 2: Intracavernous Injection and Measurement
of Erectile Function in Rodents
This protocol is adapted from established methods for measuring intracavernosal pressure

(ICP) in rats and can be scaled down for mice.[2][9][10][11][12]

Materials:

Anesthetic (e.g., sodium pentobarbital, ketamine/xylazine)

Heating pad

Surgical instruments (scissors, forceps, retractors)

30-gauge needle attached to PE-10 tubing
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Pressure transducer

Data acquisition system

Bipolar hook electrode for nerve stimulation

Electrical stimulator

MRS-1706 working solution and vehicle control

Heparinized saline (250 U/mL)

Procedure:

Animal Preparation:

Anesthetize the rodent using an approved protocol (e.g., intraperitoneal injection of

sodium pentobarbital at 45 mg/kg).[12]

Place the animal in a supine position on a heating pad to maintain body temperature.

Shave the fur from the lower abdomen and perineal area.

Surgical Procedure:

Make a midline abdominal incision to expose the bladder and prostate.

Carefully dissect to locate the cavernous nerves, which are situated posterolateral to the

prostate.[2]

Place a bipolar hook electrode around the cavernous nerve for electrical stimulation.

Expose the penile crus by making an incision in the perineal area and retracting the

ischiocavernosus muscle.[12]

Intracavernosal Cannulation and Injection:

Insert a 30-gauge needle connected to PE-10 tubing filled with heparinized saline into the

crus of the corpus cavernosum.[13]
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Connect the tubing to a pressure transducer to record the intracavernosal pressure (ICP).

Confirm correct placement by observing a slight increase in ICP upon flushing with a small

volume of heparinized saline.

Administer a single intracavernous injection of the MRS-1706 working solution or vehicle

control. The typical injection volume for a mouse is 10-20 µL.

Measurement of Erectile Response:

Record the basal ICP for a stable period.

Initiate electrical stimulation of the cavernous nerve (typical parameters: 1.5-5V, 16 Hz, 5

ms pulse width for 30-60 seconds).[11][13]

Continuously record the ICP throughout the stimulation period and for a sufficient time

afterward to capture the full response and return to baseline.

For a comprehensive evaluation, it is recommended to also measure systemic arterial

pressure (e.g., via carotid artery cannulation) and express the erectile response as the

ratio of maximal ICP to mean arterial pressure (MAP).[9][10]

Data Analysis:

Calculate the maximal ICP and the total ICP (area under the curve) for both the MRS-1706
treated and vehicle control groups.

Analyze the data using appropriate statistical methods to determine the effect of MRS-
1706 on erectile function.

Experimental Workflow
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Caption: Intracavernous Injection Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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